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Compound of Interest

Compound Name: Fosamine

Cat. No.: B1202035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of fosamine ammonium, an

organophosphate herbicide used for the control of invasive woody plant species. This

document outlines the herbicide's mechanism of action, summarizes key quantitative data on

its efficacy and toxicity, and provides detailed protocols for its application in a research setting.

Mechanism of Action
Fosamine ammonium acts as a plant growth regulator.[1] It is typically applied to foliage in the

late summer or early fall. The active ingredient is absorbed by the leaves and buds of woody

plants. The herbicidal effects are generally not visible until the following spring when the treated

plants fail to produce new leaves and buds, or the new growth is stunted and malformed.[1]

This inhibition of bud development ultimately leads to the death of the plant. While the precise

biochemical mechanism is not fully understood, there is evidence to suggest that fosamine
inhibits mitosis in susceptible plants.[1]

Quantitative Data Summary
The following tables summarize the available quantitative data on the efficacy of fosamine
ammonium against various invasive woody species and its toxicological profile.
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Table 1: Efficacy of Fosamine Ammonium on Invasive
Woody Species

Target Species Application Rate Efficacy Non-Target Impacts

Common Buckthorn

(Rhamnus cathartica)
Not specified in study

95% mortality rate[2]

[3][4]

Up to 85% reduction

in forb cover[2][3][4]

Multiflora Rose (Rosa

multiflora)

2% solution + 0.25%

surfactant

Effective control; slight

regrowth may occur

initially, followed by

mortality in the

summer.

Kills only woody

species; non-volatile.

[5]

General Brush (>6

feet high)

Minimum 8 lb (2 gal) /

acre

Recommended for

dense stands.
-

Note: Efficacy data for other susceptible species such as maple, birch, alder, blackberry, ash,

and oak is primarily qualitative. Further research is needed to establish specific mortality rates

at various application concentrations for these species.

Table 2: Toxicological Profile of Fosamine Ammonium
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Organism Group Test Result
Toxicity
Classification

Mammals Acute Oral LD50 (Rat)
>5,000 - 24,400

mg/kg[6][7]
Practically Nontoxic[6]

Mammals
Acute Dermal LD50

(Rabbit)
>1683 mg/kg[7]

Moderate Toxicity

(EPA Class II)[6]

Birds

Acute Oral LD50

(Mallard Duck,

Bobwhite Quail)

>5,000 - >10,000

mg/kg[6]
Practically Nontoxic[6]

Fish
96-hour LC50 (Bluegill

Sunfish)
670 mg/L Practically Nontoxic[6]

Fish

96-hour LC50

(Rainbow Trout,

Fathead Minnow)

>1000 ppm Practically Nontoxic[6]

Aquatic Invertebrates
48-hour LC50

(Daphnia)
1,524 mg/L Practically Nontoxic

Bees -
>10,000 mg/L

(sprayed directly)
Practically Nontoxic

Experimental Protocols
The following protocols are designed for researchers conducting field trials to evaluate the

efficacy of fosamine for the control of invasive woody species.

Materials
Fosamine ammonium herbicide (e.g., Krenite® S)

Non-ionic surfactant

Backpack sprayer or handgun sprayer
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Personal Protective Equipment (PPE): chemical-resistant gloves, long-sleeved shirt, long

pants, shoes plus socks, and protective eyewear

Graduated cylinders and mixing containers

Flagging tape or stakes for plot demarcation

GPS unit for mapping plots

Data collection sheets

Experimental Design and Plot Establishment
A randomized complete block design is recommended to account for environmental variability.

Site Selection: Choose a research site with a relatively uniform infestation of the target

invasive woody species.

Plot Demarcation: Establish experimental plots of a consistent size (e.g., 10m x 10m). The

number of plots will depend on the number of treatments and desired replications.

Treatment Allocation: Randomly assign treatments to the plots within each block. Treatments

should include a control (no herbicide) and various concentrations of fosamine, with and

without a surfactant.

Pre-treatment Data Collection: Before herbicide application, collect baseline data for each

plot, including:

Density of the target species (stems per unit area)

Height and basal diameter of a representative sample of target plants

Percent cover of the target species

Percent cover and diversity of non-target native vegetation

Herbicide Application Protocol
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Timing: Apply fosamine in the late summer or early fall, before the target species begins to

show autumn leaf coloration.[1]

Mixing: Prepare the herbicide solutions according to the desired treatment concentrations. If

a surfactant is being used, add it to the mixture as per the manufacturer's recommendations

(typically 0.25% by volume).[5]

Application:

Ensure foliage is dry at the time of application.[1]

Apply the herbicide solution to the foliage of the target woody plants until the leaves are

uniformly wet, but not to the point of runoff.

For dense brush, ensure thorough coverage of the entire plant.

Avoid application within 24 hours of expected rainfall to prevent the herbicide from being

washed off the foliage.[1]

Post-treatment Data Collection and Analysis
Efficacy Assessment: Evaluate the efficacy of the treatments the following spring and

summer. Data to be collected includes:

Mortality rate of the target species (percentage of dead plants per plot).

Degree of defoliation and bud-break inhibition on surviving plants.

Stunted growth or abnormal leaf development.

Non-target Impact Assessment: Monitor the impact on non-target vegetation by reassessing

the percent cover and diversity of native plants in each plot.

Data Analysis: Analyze the collected data using appropriate statistical methods (e.g.,

ANOVA) to determine the significance of treatment effects on the target and non-target

species.

Visualizations
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Caption: Proposed mechanism of fosamine action in woody plants.

Experimental Workflow for Fosamine Efficacy Trial
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Caption: Workflow for a fosamine efficacy field trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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